Cas no 405150-89-2 (1,2-Cyclopropanedimethanol, 3,3-difluoro-, (1R,2S)-rel-)

• Product Name: 1,2-Cyclopropanedimethanol, 3,3-difluoro-, (1R,2S)-rel-
• CAS No: 405150-89-2
• MF: C₅H₈F₂O₂
• MW: 138.112628936768
• MDL: MFCD30082829
• CID: 3971719
• PubChem ID: 15524948
• Update Time: 2025-08-03

1,2-Cyclopropanedimethanol, 3,3-difluoro-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopropanedimethanol, 3,3-difluoro-, (1R,2S)-rel-
• (cis-3,3-difluorocyclopropane-1,2-diyl)dimethanol
• AT29457
• rac-[(1S,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropyl]methanol
• 405150-89-2
• rac-((1S,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropyl)methanol
• [(1R,3S)-2,2-difluoro-3-(hydroxymethyl)cyclopropyl]methanol
• 995-184-0
• EN300-7231868
• [(1S,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropyl]methanol
• [(1S,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropyl]methanol,cis
• 3,3-Difluorocyclopropane-1alpha,2alpha-bismethanol

• MDL： MFCD30082829
• Inchi： 1S/C5H8F2O2/c6-5(7)3(1-8)4(5)2-9/h3-4,8-9H,1-2H2/t3-,4+
• InChI Key： KSYJIMLAIWGZHF-ZXZARUISSA-N
• SMILES： FC1([C@H](CO)[C@@H]1CO)F

Computed Properties

• Exact Mass: 138.04923582g/mol
• Monoisotopic Mass: 138.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.5Ų